1-[(2E)-3-phenylprop-2-en-1-yl]pyrrolidin-3-ol

• IUPAC Name: 1-[(E)-3-phenylprop-2-enyl]pyrrolidin-3-ol
• InChI: InChI=1S/C13H17NO/c15-13-8-10-14(11-13)9-4-7-12-5-2-1-3-6-12/h1-7,13,15H,8-11H2/b7-4+
• InChI Key: RGKWQXFCTXCITQ-QPJJXVBHSA-N
• Canonical SMILES: C1CN(CC1O)CC=CC2=CC=CC=C2
• Isomeric SMILES: C1CN(CC1O)C/C=C/C2=CC=CC=C2
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• CAS No.: 1344861-88-6

Description

1-[(2E)-3-phenylprop-2-en-1-yl]pyrrolidin-3-ol is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallographic Studies

• The compound (Madeley et al., 2012) has been studied for its crystal structure, revealing significant insights into its molecular conformation.

Synthesis and Chemical Properties

• Pyrrolidines, including compounds related to 1-[(2E)-3-phenylprop-2-en-1-yl]pyrrolidin-3-ol, have been synthesized and analyzed for their chemical properties and potential applications in medicine and industry (Żmigrodzka et al., 2022).
• A study focused on synthesizing novel pyrrole derivatives of this compound and evaluating their antimicrobial activities, highlighting the importance of the heterocyclic ring in these compounds (Hublikar et al., 2019).

Pharmaceutical Applications

• Research on derivatives of this compound has shown potential in developing new pharmaceutical molecules with improved biological activity. This is due to the flexibility in introducing various substituents into the nucleus of these compounds (Rubtsova et al., 2020).

Biological and Medicinal Research

• Some derivatives have been studied for their antiarrhythmic and antihypertensive effects, demonstrating the potential of pyrrolidine compounds in cardiovascular disease treatment (Malawska et al., 2002).
• The antibacterial, antifungal, antimalarial, and antitubercular properties of spiro[pyrrolidin-2,3′-oxindoles] derivatives have been explored, showing promising results compared to standard drugs (Haddad et al., 2015).

Catalytic Applications

• Derivatives of this compound have been used as catalysts in organic reactions, demonstrating their versatility and effectiveness in various chemical processes (Singh et al., 2009).

Mechanism of Action

Target of Action

It is known that pyrrolidine derivatives, which include this compound, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

It is known that the pyrrolidine ring and its derivatives can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Pyrrolidine derivatives are known to have diverse biological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

It is known that the introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

It is known that pyrrolidine derivatives exhibit diverse biological activities, suggesting they may have various significant effects at the molecular and cellular level .

Action Environment

It is known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, suggesting that the action environment may influence the compound’s action .